7-acetyl-3-(2-furylmethyl)-2-[(4-nitrobenzyl)thio]-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 11-acetyl-4-(furan-2-ylmethyl)-5-[(4-nitrophenyl)methylsulfanyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C23H20N4O5S2/c1-14(28)25-9-8-18-19(12-25)34-21-20(18)22(29)26(11-17-3-2-10-32-17)23(24-21)33-13-15-4-6-16(7-5-15)27(30)31/h2-7,10H,8-9,11-13H2,1H3
• InChI Key: WYFSDOAPOUPAPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)[N+](=O)[O-])CC5=CC=CO5
• Molecular Formula: C23H20N4O5S2
• Molecular Weight: 496.6 g/mol

Description

7-acetyl-3-(2-furylmethyl)-2-[(4-nitrobenzyl)thio]-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H20N4O5S2 and its molecular weight is 496.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antimycobacterial Properties

The derivatives of thieno[2,3-d]pyrimidin-4(3H)-one, similar to the compound , have demonstrated significant antimicrobial and antimycobacterial activities. Studies have highlighted their efficacy against bacterial strains like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. Moreover, these compounds have been found effective against Mycobacterium tuberculosis strains, indicating their potential use in tackling diseases like tuberculosis, especially in drug-resistant forms. These findings are substantiated by molecular docking studies, signifying the compounds' potential in binding with bacterial enzymes critical for their survival (Malothu et al., 2018), (Narender et al., 2016).

Structural and Synthetic Insights

The compound's structural framework, primarily the thieno[2,3-d]pyrimidin-4(3H)-one core, has been extensively studied for its synthetic pathways and crystal structure properties. Research has explored the base-catalyzed synthesis of derivatives, revealing insights into the molecule's chemical behavior and structural conformation, which are essential for understanding its interaction with biological targets and for designing derivatives with enhanced properties (Chen & Liu, 2019), (Dai et al., 2011).

Biological Activities

Various studies have synthesized and characterized numerous derivatives of the thieno[2,3-d]pyrimidin-4(3H)-one structure, uncovering a range of biological activities. These activities span anti-inflammatory, CNS depressant, and antimicrobial effects, highlighting the compound's diverse therapeutic potential. Some derivatives have exhibited significant biological activity, indicating the importance of the core structure and its derivatives in medicinal chemistry (Ashalatha et al., 2007), (Kahveci et al., 2020).